N-cycloheptyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: N-cycloheptyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C18H29BN2O2/c1-17(2)18(3,4)23-19(22-17)14-11-12-16(20-13-14)21-15-9-7-5-6-8-10-15/h11-13,15H,5-10H2,1-4H3,(H,20,21)
• InChI Key: GEGZHXXIZBWGLQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)NC3CCCCCC3
• Molecular Formula: C18H29BN2O2
• Molecular Weight: 316.2 g/mol
• CAS No.: 2490666-12-9

Description

“N-cycloheptyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine” is a chemical compound that is used for pharmaceutical testing. It is an organic intermediate with borate and sulfonamide groups.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds similar to N-cycloheptyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine are often used in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and organic materials. For instance, derivatives of pyridin-2-amine have been synthesized using various catalysts and conditions, showcasing their versatility in chemical synthesis (Ghorbani‐Vaghei & Amiri, 2014).

Catalysis and Ligand Design

Compounds with pyridine moieties, similar to this compound, are frequently employed as ligands in catalysis. These ligands can facilitate various chemical reactions, including cross-coupling reactions, which are foundational in constructing complex organic molecules. For example, a study discussed the use of pyridinium N-(heteroaryl)aminides in gold-catalyzed formal [3 + 2]-dipolar cycloaddition, indicating the potential role of similar compounds in catalytic processes (Garzón & Davies, 2014).

Material Science and Coordination Chemistry

The structural features of compounds like this compound make them suitable for material science research, particularly in the development of novel materials with unique properties. For instance, Schiff base complexes derived from similar amines have been synthesized and characterized, showing potential applications in material science due to their unique structural and electronic properties (Rezaeivala et al., 2014).

Antibacterial Activity

Some derivatives of pyridin-2-amine have been studied for their antibacterial properties, suggesting that compounds like this compound could also have potential applications in the development of new antibacterial agents. A study on Mn(II) and Zn(II) macroacyclic Schiff base complexes derived from branched amines and pyridine-2-carbaldehyde demonstrated antibacterial activity against various bacteria, highlighting the potential biomedical applications of these compounds (Rezaeivala et al., 2014).